Cas no 77373-34-3 (2,2-diphenylmorpholine)

• Product Name: 2,2-diphenylmorpholine
• CAS No: 77373-34-3
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 861976
• PubChem ID: 522663
• Update Time: 2025-07-18

2,2-diphenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2,2-diphenylmorpholine
• Oprea1_440776
• SVFBVQXAMFIPIM-UHFFFAOYSA-N
• EN300-30195688
• 2-diphenylmorpholine
• SCHEMBL977558
• 77373-34-3

• Inchi： 1S/C16H17NO/c1-3-7-14(8-4-1)16(13-17-11-12-18-16)15-9-5-2-6-10-15/h1-10,17H,11-13H2
• InChI Key： SVFBVQXAMFIPIM-UHFFFAOYSA-N
• SMILES： O1CCNCC1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,2-diphenylmorpholine

Introduction to 2,2-diphenylmorpholine (CAS No. 77373-34-3)

2,2-diphenylmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 77373-34-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound consists of a morpholine ring substituted with two phenyl groups at the 2-position, imparting distinct chemical reactivity and solubility characteristics that make it a valuable candidate for further exploration.

The molecular structure of 2,2-diphenylmorpholine features a six-membered morpholine core, which is a saturated heterocyclic compound containing an oxygen atom and two adjacent nitrogen atoms. The presence of two phenyl groups at the 2-position enhances the aromaticity of the molecule, influencing its electronic properties and interactions with biological targets. This structural motif is particularly intriguing because it combines the versatility of morpholine with the stability and electron-donating effects of aromatic rings.

In recent years, 2,2-diphenylmorpholine has been studied for its potential role in pharmaceutical development. Its morpholine moiety is known to exhibit bioisosteric properties with piperidine and piperazine rings, which are common in drug molecules due to their ability to form hydrogen bonds and interact with biological receptors. The phenyl substituents further modify the electronic distribution within the molecule, potentially enhancing binding affinity or selectivity in drug design.

One of the most promising areas of research involving 2,2-diphenylmorpholine is its application as a ligand or intermediate in coordination chemistry. The compound’s ability to act as a chelating agent has been explored in the development of metal-organic frameworks (MOFs) and catalysts. For instance, studies have demonstrated that 2,2-diphenylmorpholine can coordinate with transition metals such as copper and zinc, forming stable complexes that exhibit catalytic activity in various organic transformations. These findings highlight the compound’s potential as a building block for advanced materials and chemical processes.

Additionally, 2,2-diphenylmorpholine has shown promise in the field of medicinal chemistry. Researchers have investigated its derivatives as potential candidates for treating neurological disorders due to the morpholine ring’s ability to cross the blood-brain barrier. Preliminary studies suggest that certain analogs of 2,2-diphenylmorpholine may modulate neurotransmitter activity, making them attractive for further pharmacological development. The phenyl groups in these derivatives can be further functionalized to enhance specific pharmacokinetic profiles or target particular receptor subtypes.

The synthesis of 2,2-diphenylmorpholine (CAS No. 77373-34-3) typically involves multi-step organic reactions starting from readily available precursors such as benzene derivatives and morpholine. Advanced synthetic methodologies have been developed to improve yield and purity, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations. These techniques have enabled chemists to produce complex derivatives of 2,2-diphenylmorpholine, expanding its utility in research and industrial applications.

From an industrial perspective, 2,2-diphenylmorpholine finds utility in specialty chemicals and fine manufacturing processes. Its stability under various conditions makes it suitable for use as a stabilizer or additive in polymers and coatings. Furthermore, its compatibility with other organic compounds allows it to serve as a precursor in synthesizing more complex molecules used in agrochemicals and dyes. The growing demand for high-performance materials has increased interest in developing efficient synthetic routes for 2,2-diphenylmorpholine derivatives.

The environmental impact of producing and using 2,2-diphenylmorpholine is another critical consideration. Modern synthetic strategies emphasize green chemistry principles to minimize waste and reduce energy consumption. Researchers are exploring solvent-free reactions and catalytic systems that enhance efficiency while reducing ecological footprints. Such innovations not only improve sustainability but also make large-scale production more economically viable.

In conclusion, 2 , 2 - diphenylmorpholine ( CAS No . 77373 - 34 - 3 ) represents a versatile compound with broad applications across multiple scientific disciplines . Its unique structural features , combined with its reactivity , make it an invaluable asset in pharmaceutical research , material science , and industrial chemistry . As scientific understanding advances , further exploration into the potential uses of this compound will undoubtedly continue to expand , solidifying its importance in modern chemistry .